Cas no 2172601-59-9 (2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

2-5-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized heterocyclic compound featuring a 1,2,3-triazole core substituted with cyclopropyl and cyclopropylmethyl groups, along with an acetonitrile moiety. This structure imparts unique reactivity and stability, making it valuable in medicinal chemistry and agrochemical research. The cyclopropyl rings enhance steric and electronic properties, potentially improving binding affinity in target interactions. The triazole scaffold is known for its metabolic stability and bioisosteric potential, while the acetonitrile group offers versatility for further functionalization. This compound is particularly useful as a synthetic intermediate in the development of novel bioactive molecules, including enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise modifications in drug discovery programs.

2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile structure

2172601-59-9 structure

Product Name:2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile

CAS No:2172601-59-9

MF:C₁₁H₁₄N₄

MW:202.255661487579

CID:6170156

PubChem ID:165601507

Update Time:2025-07-02

2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile
- EN300-1598739
- 2-[5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
- 2172601-59-9
- Inchi： 1S/C11H14N4/c12-6-5-10-11(9-3-4-9)15(14-13-10)7-8-1-2-8/h8-9H,1-5,7H2
- InChI Key： RJEWMWLDYSSZIJ-UHFFFAOYSA-N
- SMILES： N1(C(=C(CC#N)N=N1)C1CC1)CC1CC1

Computed Properties

Exact Mass: 202.121846464g/mol
Monoisotopic Mass: 202.121846464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 54.5Å²

2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1598739-0.05g	2-[5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172601-59-9	0.05g	$1320.0	2023-06-04
Enamine	EN300-1598739-0.1g	2-[5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172601-59-9	0.1g	$1384.0	2023-06-04
Enamine	EN300-1598739-0.25g	2-[5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172601-59-9	0.25g	$1447.0	2023-06-04
Enamine	EN300-1598739-0.5g	2-[5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172601-59-9	0.5g	$1509.0	2023-06-04
Enamine	EN300-1598739-1.0g	2-[5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172601-59-9	1g	$1572.0	2023-06-04
Enamine	EN300-1598739-2.5g	2-[5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172601-59-9	2.5g	$3080.0	2023-06-04
Enamine	EN300-1598739-5.0g	2-[5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172601-59-9	5g	$4557.0	2023-06-04
Enamine	EN300-1598739-10.0g	2-[5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172601-59-9	10g	$6758.0	2023-06-04
Enamine	EN300-1598739-50mg	2-[5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172601-59-9	50mg	$1320.0	2023-09-23
Enamine	EN300-1598739-100mg	2-[5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172601-59-9	100mg	$1384.0	2023-09-23

2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172601-59-9)

The compound 2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172601-59-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthesis routes for 2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile, which involve cyclopropanation and triazole ring formation as key steps. The compound's stability and reactivity have been characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity and purity.

In vitro and in vivo studies have demonstrated that 2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits promising biological activity, particularly in modulating specific enzymatic pathways. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory and oncogenic processes, suggesting its potential as a lead compound for developing novel therapeutics.

Further investigations into the compound's mechanism of action have revealed its ability to interact with key protein targets, leading to downstream effects that could be harnessed for therapeutic purposes. Molecular docking studies have provided insights into the binding modes of this compound, highlighting its potential for further optimization to enhance efficacy and selectivity.

Despite these promising findings, challenges remain in the development of 2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to improve pharmacokinetic properties and the exploration of combination therapies to maximize therapeutic outcomes.

In conclusion, 2-5-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a promising scaffold in medicinal chemistry, with potential applications in treating various diseases. Continued research efforts are essential to fully unlock its therapeutic potential and translate these findings into clinical applications.